Cas no 1183233-94-4 (2-(methylsulfanyl)cyclopentane-1-carbonitrile, Mixture of diastereomers)

• Product Name: 2-(methylsulfanyl)cyclopentane-1-carbonitrile, Mixture of diastereomers
• CAS No: 1183233-94-4
• MF: C₇H₁₁NS
• MW: 141.23394036293
• CID: 6416284
• PubChem ID: 12771999
• Update Time: 2025-05-24

2-(methylsulfanyl)cyclopentane-1-carbonitrile, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)cyclopentane-1-carbonitrile, Mixture of diastereomers
• Cyclopentanecarbonitrile, 2-(methylthio)-
• EN300-4998080
• 2-(Methylthio)cyclopentane-1-carbonitrile
• DTXSID301282165
• CS-0250161
• 2-(methylsulfanyl)cyclopentane-1-carbonitrile
• 1183233-94-4
• 2-(Methylthio)cyclopentanecarbonitrile
• SCHEMBL18557131

• Inchi： 1S/C7H11NS/c1-9-7-4-2-3-6(7)5-8/h6-7H,2-4H2,1H3
• InChI Key： QPYGJORCDHTOBG-UHFFFAOYSA-N
• SMILES： C1(C#N)CCCC1SC

Computed Properties

• Exact Mass: 141.06122053g/mol
• Monoisotopic Mass: 141.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 264.7±33.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2-(methylsulfanyl)cyclopentane-1-carbonitrile, Mixture of diastereomers

Comprehensive Analysis of 2-(Methylsulfanyl)cyclopentane-1-carbonitrile (CAS No. 1183233-94-4): A Versatile Diastereomeric Mixture

The chemical compound 2-(methylsulfanyl)cyclopentane-1-carbonitrile, identified by its CAS number 1183233-94-4, represents a fascinating subject of study in modern organic chemistry. As a mixture of diastereomers, this molecule has garnered significant attention due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both methylsulfanyl and carbonitrile functional groups on a cyclopentane ring creates a versatile scaffold for further chemical modifications.

Recent trends in chemical research highlight growing interest in stereochemically complex molecules like 2-(methylsulfanyl)cyclopentane-1-carbonitrile. Many researchers are investigating how the diastereomeric ratio affects physical properties and biological activity, responding to frequent search queries about "stereochemistry impact on drug development" and "diastereomer separation techniques." The compound's cyclopentane backbone is particularly noteworthy, as five-membered rings are increasingly important in designing bioactive molecules with improved metabolic stability.

From a synthetic chemistry perspective, the methylsulfanyl group in CAS 1183233-94-4 offers multiple possibilities for further transformations. This aligns with current industry demands for "functional group interconversion strategies" and "building blocks for medicinal chemistry," which rank highly in academic search databases. The carbonitrile moiety similarly provides an excellent handle for nucleophilic additions or reductions, making this compound valuable for constructing more complex molecular architectures.

Analytical characterization of 2-(methylsulfanyl)cyclopentane-1-carbonitrile typically involves advanced techniques such as chiral HPLC and NMR spectroscopy, addressing common researcher questions about "diastereomer analysis methods." The compound's physical properties, including its boiling point, solubility profile, and stability under various conditions, make it suitable for diverse reaction conditions - a topic frequently searched as "compatible reaction conditions for sensitive functional groups."

In pharmaceutical applications, the diastereomeric mixture of 1183233-94-4 serves as a valuable intermediate. Current drug discovery paradigms emphasize the importance of such scaffolds, as evidenced by trending searches for "saturated heterocycles in drug design" and "strategies to reduce aromatic ring count." The compound's balanced lipophilicity, influenced by both the methylsulfanyl and carbonitrile groups, makes it particularly interesting for optimizing drug-like properties.

Material scientists have also shown interest in 2-(methylsulfanyl)cyclopentane-1-carbonitrile for its potential in polymer chemistry. The compound's ability to participate in various polymerization mechanisms responds to growing inquiries about "functional monomers for specialty polymers." Its cyclopentane structure may contribute to desired material properties like flexibility or thermal stability, topics that frequently appear in materials science literature searches.

From an environmental perspective, researchers are investigating greener synthetic routes to compounds like 1183233-94-4, aligning with popular searches for "sustainable synthesis of nitriles" and "green chemistry approaches to sulfur-containing compounds." The development of catalytic methods for preparing such diastereomeric mixtures represents an active area of research that combines synthetic efficiency with environmental considerations.

The commercial availability of 2-(methylsulfanyl)cyclopentane-1-carbonitrile has made it accessible for various research applications. Suppliers often highlight its high purity and well-characterized diastereomeric ratio, addressing common purchaser concerns about "quality control of stereochemical mixtures." This availability supports its growing use in high-throughput screening and combinatorial chemistry approaches.

Future research directions for CAS 1183233-94-4 may explore its potential in asymmetric synthesis or as a chiral auxiliary. Such applications would build upon current scientific interests reflected in search terms like "chiral pool synthesis" and "recyclable chiral reagents." The compound's structural features position it well for these developing applications in advanced synthetic methodology.

In conclusion, 2-(methylsulfanyl)cyclopentane-1-carbonitrile (1183233-94-4) represents a compelling case study in contemporary chemical research. Its status as a diastereomeric mixture combined with multiple reactive functional groups makes it valuable across various scientific disciplines. As research continues to address current challenges in stereochemistry, green synthesis, and functional material development, this compound will likely maintain its relevance in cutting-edge chemical innovation.